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Compound of Interest

Compound Name: Montanine

Cat. No.: B1251099 Get Quote

Essential Safety and Handling Guide for
Montanine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Montanine. Montanine is a montanine-type alkaloid derived from the Amaryllidaceae plant

family.[1] Like other compounds in this class, it has shown potent biological properties,

including in vitro cytotoxic activity against various cancer cell lines.[1] Due to its classification

as acutely toxic if swallowed, strict adherence to the following safety protocols is mandatory to

minimize risk and ensure a safe laboratory environment. The toxicological properties of

Montanine have not been thoroughly investigated, warranting a high degree of caution.[2]

Hazard Identification and Classification
Montanine is classified as a hazardous substance. Below is a summary of its key hazard

information.
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Hazard Classification Details

GHS Classification
Acute Toxicity, Oral (Category 3), H301: Toxic if

swallowed.[2]

Signal Word Danger[2]

Hazard Statement H301: Toxic if swallowed.[2]

Pictogram

Chemical and Physical Properties
A summary of the known physical and chemical properties of Montanine is provided below.

Note that some data is not available.

Property Value Source

Chemical Name Montanine PubChem

CAS Number 642-52-4 [2]

Molecular Formula C₁₇H₁₉NO₄ ChemBK

Molecular Weight 301.34 g/mol ChemBK

Appearance Beige amorphous solid[1]
Charles University Innovations

Prague a.s.

Solubility No data available [2]

Melting Point No data available [2]

Boiling Point No data available [2]

LD50 (Oral)

Not available. Toxicological

properties not thoroughly

investigated.[2]

N/A

Permissible Exposure Limit

(PEL)
Not established. N/A
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the primary line of defense against exposure to

Montanine. The following PPE is mandatory when handling this compound.

Protection Type Specific Requirements

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[2] A

face shield should be worn when there is a risk

of splashing.

Skin Protection

- Gloves: Chemical-resistant gloves (e.g., nitrile)

must be worn. Double-gloving is recommended.

Inspect gloves for any signs of degradation

before use.- Lab Coat: A fully buttoned lab coat

must be worn. Consider a disposable gown for

procedures with a higher risk of contamination.

Respiratory Protection

For procedures that may generate dust or

aerosols, a NIOSH-approved respirator is

required. Work should be conducted in a

certified chemical fume hood.[2]

Footwear
Closed-toe shoes are mandatory in the

laboratory.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing Montanine is crucial for minimizing exposure

risk.

Engineering Controls
Ventilation: All work with Montanine powder must be conducted in a properly functioning and

certified chemical fume hood to minimize inhalation exposure.[2]

Designated Area: Designate a specific area within the laboratory for handling Montanine.

This area should be clearly marked with appropriate hazard signs.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1251099?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://www.benchchem.com/product/b1251099?utm_src=pdf-body
https://www.benchchem.com/product/b1251099?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://www.benchchem.com/product/b1251099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures
Preparation: Before handling Montanine, ensure all necessary PPE is donned correctly.

Prepare the designated workspace by covering it with absorbent, disposable bench paper.

Weighing: Weighing of Montanine powder should be done with extreme care within a

chemical fume hood to prevent the generation of airborne particles.

Solution Preparation: When preparing solutions, add the solvent to the Montanine powder

slowly to avoid splashing.

General Practices:

Avoid all skin and eye contact.[2]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly with soap and water after handling Montanine, before breaks,

and at the end of the workday.[2]

Storage
Temperature: Store Montanine in a refrigerator at temperatures below 4°C.[2]

Container: Keep the container tightly closed and well-sealed.[2]

Location: Store in a designated, clearly labeled, and secure area away from incompatible

materials such as strong oxidizing agents.[2]

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Type First Aid Measures

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth with

water. Do not induce vomiting.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2]

Spill Response Plan
In the event of a Montanine spill, follow these steps to ensure a safe and effective cleanup.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Immediate Action

Assess Spill Size and Risk
(Minor vs. Major)

Minor Spill
(<1g, contained)

Small & Contained

Major Spill
(>1g, airborne dust, or outside fume hood)

Large or Hazardous

Don Appropriate PPE:
- Double Gloves

- Respirator
- Lab Coat
- Goggles

Contact Emergency Services
and EHS Immediately

Contain the Spill
(Use absorbent pads around the spill)

Clean Up Spill:
- Gently cover powder with damp paper towels to avoid dust

- Use absorbent for solutions
- Work from outside in

Decontaminate the Area
(Wipe with appropriate cleaning solution)

Dispose of all contaminated materials
as hazardous waste

Report the Incident
to Lab Supervisor and EHS

End

Click to download full resolution via product page

Caption: Workflow for responding to a Montanine spill.
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Disposal Plan
All waste contaminated with Montanine is considered hazardous and must be disposed of

accordingly.

Waste Collection:

Collect all solid waste, including contaminated PPE, bench paper, and cleaning materials,

in a designated, sealed, and clearly labeled hazardous waste container.

Collect liquid waste containing Montanine in a separate, sealed, and labeled hazardous

waste container.

Disposal Method:

Dispose of all Montanine waste through a licensed and approved hazardous waste

disposal company.[2]

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[2]

Regulations:

Follow all local, state, and federal regulations for hazardous waste disposal.

By adhering to these guidelines, you can significantly reduce the risks associated with handling

Montanine and maintain a safe and compliant laboratory environment. Always prioritize safety

and consult your institution's Environmental Health and Safety (EHS) department for any

specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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